N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C12H9F2N5/c1-19-12-8(5-17-19)11(15-6-16-12)18-7-2-3-9(13)10(14)4-7/h2-6H,1H3,(H,15,16,18)
• InChI Key: DVOPASNAOODKSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2C=N1)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C12H9F2N5
• Molecular Weight: 261.23 g/mol

Description

N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine, also known as DFP-10917, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine inhibits the activity of the enzyme CDK5, which is involved in cell cycle regulation and neuronal development. By inhibiting CDK5, this compound can induce cell cycle arrest and apoptosis in cancer cells. In neurodegenerative diseases, this compound can prevent the hyperphosphorylation of tau protein, which is a hallmark of these diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on CDK5, with minimal effects on other CDKs. This selectivity makes it a potentially safer and more effective therapeutic agent. Additionally, this compound has been shown to cross the blood-brain barrier, making it a potential candidate for treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine in lab experiments is its selectivity for CDK5, which allows for more precise targeting of cancer cells and neurodegenerative diseases. However, one limitation is that this compound has only been studied in preclinical models, and its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine research. One direction is to study its safety and efficacy in humans, which would be necessary for its development as a therapeutic agent. Additionally, this compound could be studied in combination with other cancer therapies to determine its potential as a combination therapy. Finally, this compound could be further optimized to improve its selectivity and efficacy.

Synthesis Methods

N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is synthesized using a multistep process involving the reaction of 3,4-difluoroaniline with ethyl 2-oxo-4-phenylbutanoate to form 3,4-difluoro-N-phenylbenzamide. This intermediate is then reacted with 1-methyl-1H-pyrazol-5-amine to form the final product, this compound.

Scientific Research Applications

N-(3,4-difluorophenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, this compound has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.